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Compound of Interest

Compound Name:

4-[(2,4-

Dimethoxyphenyl)amino]benzoic

acid

CAS No.: 1455122-90-3

Cat. No.: B1527571

Get Quote

Executive Summary & Structural Context
The target compound, 4-[(2,4-Dimethoxyphenyl)amino]benzoic acid, is a diphenylamine

derivative featuring a carboxylic acid moiety at the para position and a dimethoxy-substituted

phenyl ring. Unlike standard fenamates (which are ortho-substituted N-phenylanthranilic acids),

this para-isomer offers unique hydrogen bonding vectors that influence supramolecular

assembly, solubility, and solid-state stability.

This guide compares the target compound against two validated structural standards:

Mefenamic Acid (MFA): The benchmark ortho-analog (fenamate) known for conformational

polymorphism.

4-((4-Methoxyphenyl)amino)benzoic Acid: A direct para-amino structural proxy.
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Key Structural Differentiators
Hydrogen Bonding: The para-COOH group favors linear intermolecular chains or

centrosymmetric dimers (R2,2(8) motif), whereas ortho-analogs often form intramolecular N-

H...O hydrogen bonds that lock molecular conformation.

Electronic Effects: The 2,4-dimethoxy substitution provides strong electron-donating effects,

potentially altering the pKa of the amine and affecting salt formation with counter-ions.

Comparative Crystal Data Analysis
The following table contrasts the crystallographic parameters of the target compound

(predicted/experimental) against established fenamate standards. Use this framework to

benchmark your specific dataset.

Table 1: Crystallographic Parameters Comparison

Parameter

Target Compound

(4-[(2,4-
Dimethoxyphenyl)a
mino]benzoic acid)

Standard A:

Mefenamic Acid

(Form I) [1]

Standard B: 4-((4-

Methoxyphenyl)amin

o)benzoic Acid [2]

Crystal System
Triclinic / Monoclinic

(Predicted)
Triclinic Monoclinic

Space Group P-1 or P21/c P-1 P21/c

Unit Cell (a, b, c) User Data Required
a=14.55, b=6.81,

c=7.65 Å

a=3.95, b=11.20,

c=28.50 Å

Z (Molecules/Cell) 2 or 4 2 4

H-Bond Motif

Intermolecular

Carboxylic Dimer

R2,2(8)

Intramolecular N-H...O

(S(6))

Intermolecular

Carboxylic Dimer

Density (calc) ~1.35 - 1.45 g/cm³ 1.332 g/cm³ 1.380 g/cm³

Melting Point
User Data (Exp: ~210-

230°C)
230°C 218°C
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Note: The target compound is expected to crystallize in centrosymmetric space groups (P-1,

P21/c) driven by the formation of carboxylic acid dimers. Deviations from this (e.g., chiral space

groups) would indicate unique packing forces or co-crystal formation.

Experimental Protocols for Complex
Characterization
To generate high-quality single crystals for the target compound and its complexes (salts/co-

crystals), follow this self-validating workflow.

Protocol A: Solvent-Mediated Polymorph Screening
Objective: Identify stable crystal forms and solvates.

Preparation: Dissolve 50 mg of 4-[(2,4-Dimethoxyphenyl)amino]benzoic acid in 5 mL of

primary solvent (Methanol, Ethanol, Acetone, or THF).

Filtration: Filter through a 0.45 µm PTFE syringe filter into a clean vial.

Crystallization Methods:

Slow Evaporation: Cover vial with parafilm, poke 3-5 pinholes, and store at 25°C.

Vapor Diffusion: Place the inner vial (solution) inside a larger jar containing an anti-solvent

(Water or Hexane). Seal tightly.

Harvesting: Isolate crystals after 3-7 days. Dry under vacuum if solvates are suspected.

Protocol B: Co-Crystal/Salt Formation
Objective: Enhance solubility using co-formers (e.g., Pyridine, 4,4'-Bipyridine, Piperazine).

Stoichiometry: Weigh equimolar amounts (1:1) of the target acid and the basic co-former.[1]
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Liquid-Assisted Grinding (LAG): Grind the mixture in an agate mortar for 20 minutes with 2-3

drops of Ethanol.

Analysis: Analyze the resulting powder by PXRD. New peaks indicate complex formation.

Single Crystal Growth: Dissolve the ground complex in a 1:1 solvent mixture (e.g.,

EtOH:Water) and use Protocol A.

Structural Characterization Workflow
The following diagram outlines the logical pathway for characterizing the target compound,

distinguishing between simple polymorphism and complex formation.
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Caption: Workflow for classifying the solid-state form of the target compound based on

crystallographic data.

Critical Structural Features to Analyze
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When analyzing your SCXRD data for 4-[(2,4-Dimethoxyphenyl)amino]benzoic acid, focus

on these three mechanistic features:

The Carboxylic Acid Dimer (The "Synthon")
In the absence of a strong base, the molecule should form a Centrosymmetric R2,2(8) Dimer.

Metric: Measure the O...O distance. Typical values are 2.60 – 2.70 Å.

Comparison: If the distance is < 2.55 Å, suspect a Salt (if a base is present) or a Strong

Hydrogen Bond (Short Strong Hydrogen Bond - SSHB).

The Diphenylamine Torsion
Unlike Mefenamic acid, which is locked in a specific conformation by an intramolecular H-bond

(N-H...O=C), the para-isomer (Target) has a free N-H group.

Metric: Measure the torsion angle between the two phenyl rings.

Significance: A torsion angle near 90° indicates steric bulk dominance (dimethoxy groups),

while a flatter angle (< 45°) suggests electronic conjugation (resonance).

Proton Transfer (Salt vs. Co-Crystal)
If crystallizing with a base (e.g., Pyridine), determine if the proton has transferred from the Acid

to the Base.

Indicator: Check the C-O bond lengths in the carboxylic group.

Co-Crystal (Neutral): C=O (~1.21 Å) and C-OH (~1.30 Å) are distinct.

Salt (Ionic): C-O bond lengths are equalized (~1.25 - 1.26 Å) due to resonance in the

carboxylate anion [COO]-.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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